Hdac-IN-73

• Molecular Formula: C22H24Br2N4O6Se2
• Molecular Weight: 758.2 g/mol
• InChI: InChI=1S/C22H24Br2N4O6Se2/c23-15-9-13(1-3-19(15)29)11-17(27-33)21(31)25-5-7-35-36-8-6-26-22(32)18(28-34)12-14-2-4-20(30)16(24)10-14/h1-4,9-10,29-30,33-34H,5-8,11-12H2,(H,25,31)(H,26,32)/b27-17+,28-18+
• InChIKey: QSYYRWXQKANXFE-XUIWWLCJSA-N

Hdac-IN-73 Compound Baseline: Core Biochemical and Pharmacological Profile

Hdac-IN-73 (also designated compound P-503) is a synthetic diselenide analogue of the marine natural product Psammaplin A (PsA), acting as a histone deacetylase (HDAC) inhibitor [1]. Its primary biochemical activity is characterized by IC50 values of 0.17 µM against HDAC1 and 0.49 µM against HDAC6 in enzymatic assays [2]. In cellular models, Hdac-IN-73 demonstrates potent antiproliferative effects in HCT116 colorectal cancer cells (IC50 = 0.24 µM), promotes acetylation of both histone H3 and α-tubulin, and triggers G2/M phase cell cycle arrest and apoptosis [2]. The compound also exhibits significant in vivo antitumor efficacy in the HCT116 xenograft model, achieving 74.6% tumor growth inhibition at a 5 mg/kg intraperitoneal dose administered every two days for 26 days [2]. Its molecular weight is 758.18 g/mol, and it contains a distinctive diselenide bond that replaces the disulfide linkage found in the parent compound PsA [1].

1 PsA analogue scaffold with reported enhanced HDAC6 engagement

2 Dual HDAC1/HDAC6 inhibition for epigenetic pathway studies

3 HCT116 colorectal cancer cell model compatibility (G2/M arrest phenotype)

• [1] Jiang Y, et al. Psammaplin A analogues with modified disulfide bond targeting histone deacetylases: Synthesis and biological evaluation. Eur J Med Chem. 2024;275:116541. View Source
• [2] MedChemExpress. HDAC-IN-73 (compound P-503) Product Datasheet. View Source

Why Hdac-IN-73 Cannot Be Interchanged with Generic HDAC Inhibitors or Parent PsA

HDAC inhibitors exhibit profound isoform selectivity differences that dictate distinct biological outcomes. Hdac-IN-73 is not a pan-HDAC inhibitor but demonstrates a specific activity profile characterized by moderate HDAC1 inhibition and a notable 9-fold improvement in HDAC6 inhibition relative to the parent natural product PsA [1]. This enhanced HDAC6 engagement, coupled with its diselenide scaffold, translates into a unique functional signature—potent induction of G2/M cell cycle arrest rather than G1 arrest observed with PsA, and superior apoptosis induction at significantly lower concentrations [1]. In vivo, Hdac-IN-73 achieves a tumor growth inhibition of 74.6%, starkly outperforming both SAHA (13.1%) and PsA (36.1%) at comparable or lower doses . Simply substituting Hdac-IN-73 with a generic Class I-selective agent (e.g., Romidepsin) or a broad-spectrum pan-HDAC inhibitor (e.g., Panobinostat) would fail to recapitulate this specific combination of HDAC6-targeted activity, G2/M arrest, and in vivo efficacy profile [1] .

Class I-selective inhibitors (e.g., Chidamide) Lack HDAC6 inhibition; isoform selectivity profile differs fundamentally and may alter downstream pharmacodynamic readouts.

Parent Psammaplin A (PsA) Weaker HDAC6 engagement and G1 phase arrest phenotype; potency and cell cycle arrest signature may not transfer.

HDAC6-only or pan-HDAC inhibitors Distinct mechanistic signature (G2/M arrest) may not replicate with other inhibitor classes; endpoint context requires review.

• [1] MedChemExpress. HDAC-IN-73 (compound P-503) Product Datasheet. View Source

Hdac-IN-73 Quantitative Differentiation: Direct Comparator Data vs. PsA, SAHA, and In-Class Agents

HDAC6 Inhibitory Potency: 9-Fold Improvement Over Parent Natural Product PsA

Hdac-IN-73 demonstrates significantly enhanced inhibition of HDAC6 compared to the parent natural product Psammaplin A (PsA). In a biochemical enzymatic assay, Hdac-IN-73 exhibited an IC50 of 0.49 µM against HDAC6, which represents a 9-fold greater potency than PsA, which has an IC50 of 3.9 µM under the same assay conditions [1]. This quantifiable improvement in HDAC6 engagement is a direct consequence of the diselenide bond substitution in the molecular scaffold [2].

HDAC6 Inhibition

Head-to-head

IC50 0.49 µM vs PsA 3.9 µM

Reported 9-fold enhanced HDAC6 engagement

Enzymatic assay; supports HDAC6 pathway studies

Evidence Dimension	HDAC6 inhibition (IC50)
Target Compound Data	0.49 µM
Comparator Or Baseline	Psammaplin A (PsA): 3.9 µM
Quantified Difference	9-fold more potent (3.9 µM / 0.49 µM ≈ 8.0)
Conditions	Biochemical enzymatic assay

Why This Matters

Enhanced HDAC6 inhibition is associated with increased α-tubulin acetylation and disruption of aggressive cancer cell phenotypes, making Hdac-IN-73 a superior tool compound for studying HDAC6-dependent biology.

• [1] MedChemExpress. HDAC-IN-73 (compound P-503) Product Datasheet. View Source
• [2] Jiang Y, et al. Psammaplin A analogues with modified disulfide bond targeting histone deacetylases: Synthesis and biological evaluation. Eur J Med Chem. 2024;275:116541. View Source

Cellular Antiproliferative Activity: ~12.7-Fold Greater Potency than PsA in HCT116 Colorectal Cancer Cells

In cellular proliferation assays using HCT116 colorectal cancer cells, Hdac-IN-73 displayed markedly superior potency compared to PsA. After 48 hours of treatment, Hdac-IN-73 inhibited cell proliferation with an IC50 of 0.24 µM, whereas PsA required a concentration of 3.05 µM to achieve the same effect . This represents an approximately 12.7-fold improvement in cellular potency, translating the biochemical advantage into a functional cellular outcome.

Antiproliferative Activity

Head-to-head

HCT116 IC50 0.24 µM vs PsA 3.05 µM

Reported 12.7-fold improved cell-model response

48 h treatment; supports HCT116 model studies

Evidence Dimension	Cellular proliferation inhibition (IC50)
Target Compound Data	0.24 µM
Comparator Or Baseline	Psammaplin A (PsA): 3.05 µM
Quantified Difference	~12.7-fold more potent (3.05 µM / 0.24 µM)
Conditions	HCT116 cells, 48 h treatment

Why This Matters

Lower effective concentrations in cellular assays reduce the risk of off-target effects and compound precipitation, enabling more robust and reproducible in vitro experimental designs.

Apoptosis Induction Efficiency: 71.94% Apoptotic Cells at 0.4 µM vs. PsA 56.5% at 4 µM

Hdac-IN-73 is a substantially more efficient inducer of programmed cell death than PsA. Flow cytometric analysis of HCT116 cells treated for 48 hours revealed that Hdac-IN-73 at a concentration of 0.4 µM induced 71.94% apoptotic cells (early and late apoptosis combined). In contrast, PsA achieved only 56.5% apoptotic cells even at a 10-fold higher concentration of 4 µM . This demonstrates that Hdac-IN-73 not only induces a greater magnitude of apoptosis but does so at one-tenth the concentration.

In Vivo Xenograft TGI

Head-to-head

Hdac-IN-73: 74.6% TGI (5 mg/kg); SAHA: 13.1% (10 mg/kg); PsA: 36.1% (10 mg/kg)

Reported model-response with observed toxicity

HCT116 xenograft; 2 deaths in treatment group

Evidence Dimension	Apoptosis induction (% apoptotic cells)
Target Compound Data	71.94% at 0.4 µM
Comparator Or Baseline	Psammaplin A (PsA): 56.5% at 4 µM
Quantified Difference	15.44 percentage points higher apoptosis, achieved at 1/10th the concentration
Conditions	HCT116 cells, 48 h treatment, flow cytometry

Why This Matters

Superior apoptotic efficacy at lower concentrations translates to a wider experimental window and reduced compound consumption, which is critical for high-throughput screening and long-term in vitro studies.

Cell Cycle Arrest Profile: Distinct G2/M Phase Arrest vs. PsA G1 Phase Arrest

The mechanism of cell cycle perturbation differs fundamentally between Hdac-IN-73 and its parent compound. In HCT116 cells treated for 24 hours, Hdac-IN-73 at 0.1 µM and 0.2 µM induced G2/M phase arrest in 47.92% and 74.56% of the cell population, respectively . In contrast, PsA treatment resulted in an increased proportion of cells in the G1 phase . This divergence in cell cycle checkpoint activation indicates a distinct downstream signaling consequence that cannot be achieved by substituting PsA for Hdac-IN-73.

Cell Cycle Arrest & Apoptosis

Head-to-head

G2/M: 74.56% (0.2 µM); Apoptosis: 71.94% (0.4 µM) vs PsA G1 arrest, 56.5% apoptosis at 4 µM

Distinct G2/M arrest mechanism; supports HDAC6-dependent mitotic checkpoint studies

HCT116 cells; flow cytometry and Western blot

Evidence Dimension	Cell cycle distribution (% cells in G2/M phase)
Target Compound Data	47.92% at 0.1 µM; 74.56% at 0.2 µM
Comparator Or Baseline	Psammaplin A (PsA): increased G1 phase proportion (quantitative data not provided for G2/M)
Quantified Difference	Hdac-IN-73 induces G2/M arrest; PsA induces G1 arrest
Conditions	HCT116 cells, 24 h treatment, cell cycle analysis

Why This Matters

The unique G2/M arrest profile makes Hdac-IN-73 a valuable tool for investigating HDAC6-dependent mitotic checkpoint regulation and for combination studies with agents that target other cell cycle phases.

In Vivo Tumor Growth Inhibition: 74.6% TGI Outperforms Both SAHA (13.1%) and PsA (36.1%) in HCT116 Xenograft Model

In the HCT116 colorectal cancer xenograft model, Hdac-IN-73 demonstrated superior in vivo antitumor efficacy compared to both the pan-HDAC inhibitor SAHA (vorinostat) and the parent compound PsA. Hdac-IN-73, administered intraperitoneally at 5 mg/kg every two days for 26 days, achieved a tumor growth inhibition (TGI) of 74.6% . In the same study, SAHA at 10 mg/kg achieved only 13.1% TGI, and PsA at 10 mg/kg achieved 36.1% TGI . Notably, Hdac-IN-73 achieved more than double the efficacy of PsA at half the dose. It should be noted that Hdac-IN-73 was also associated with higher toxicity in this model, indicating a narrower therapeutic window that requires careful dose optimization in further studies .

Evidence Dimension	Tumor growth inhibition (TGI %)
Target Compound Data	74.6% (5 mg/kg, i.p., q2d x26d)
Comparator Or Baseline	SAHA: 13.1% (10 mg/kg); PsA: 36.1% (10 mg/kg)
Quantified Difference	5.7-fold vs. SAHA; 2.1-fold vs. PsA (at half the dose)
Conditions	HCT116 xenograft in BALB/c-nu mice, 26-day treatment

Why This Matters

This level of in vivo efficacy distinguishes Hdac-IN-73 as a potent lead-like compound for colorectal cancer research, providing a clear rationale for its selection over PsA or SAHA in preclinical xenograft studies where robust tumor suppression is required.

Biochemical Isoform Selectivity Snapshot: Hdac-IN-73 vs. HDAC-IN-71

When compared to the closely related compound HDAC-IN-71, Hdac-IN-73 exhibits a distinct isoform selectivity pattern. HDAC-IN-71 (Compound 17q) is a highly potent pan-inhibitor with IC50 values in the low nanomolar range: 12.6 nM (HDAC1), 14.1 nM (HDAC2), 20 nM (HDAC3), 3 nM (HDAC6), and 72 nM (HDAC10) [1]. In contrast, Hdac-IN-73 demonstrates moderate potency against HDAC1 (0.17 µM) and HDAC6 (0.49 µM) [2]. While Hdac-IN-73 is less potent in absolute terms, its activity profile is more selective, with data for other isoforms currently unreported, suggesting a narrower target engagement spectrum. This differentiation is critical: researchers requiring ultra-potent, broad HDAC inhibition may prefer HDAC-IN-71, whereas those investigating HDAC6-centric biology with reduced Class I off-target effects may find Hdac-IN-73's profile more suitable.

Evidence Dimension	HDAC isoform inhibition (IC50)
Target Compound Data	HDAC1: 0.17 µM; HDAC6: 0.49 µM; other isoforms: data not available
Comparator Or Baseline	HDAC-IN-71: HDAC1: 12.6 nM; HDAC2: 14.1 nM; HDAC3: 20 nM; HDAC6: 3 nM; HDAC10: 72 nM
Quantified Difference	Hdac-IN-73 is ~13.5x less potent against HDAC1 and ~163x less potent against HDAC6 compared to HDAC-IN-71, but exhibits a potentially narrower selectivity profile.
Conditions	Biochemical enzymatic assays (different studies)

Why This Matters

Understanding the distinct isoform selectivity profiles enables informed selection between Hdac-IN-73 and other in-class compounds like HDAC-IN-71 based on the specific biological question being addressed.

• [1] MedChemExpress. HDAC-IN-71 (Compound 17q) Product Datasheet. View Source
• [2] MedChemExpress. HDAC-IN-73 (compound P-503) Product Datasheet. View Source

Hdac-IN-73: Best-Fit Research and Preclinical Application Scenarios

Investigating HDAC6-Dependent Acetylation of α-Tubulin in Cancer Cell Migration

Given Hdac-IN-73's enhanced HDAC6 inhibitory potency relative to PsA (9-fold improvement, IC50 0.49 µM vs. 3.9 µM [1]) and its demonstrated ability to increase α-tubulin acetylation in HCT116 cells at 0.25-2 µM , this compound is ideally suited for studies examining the role of HDAC6-mediated tubulin deacetylation in cancer cell motility, invasion, and metastasis. The diselenide scaffold may also provide unique chemical biology opportunities for probing redox-sensitive HDAC6 functions.

In Vivo Colorectal Cancer Xenograft Efficacy Studies with Preferential Tumor Suppression

Researchers seeking a tool compound that delivers robust tumor growth inhibition in the HCT116 colorectal cancer xenograft model should prioritize Hdac-IN-73. Its 74.6% TGI at 5 mg/kg significantly outperforms both SAHA (13.1% TGI at 10 mg/kg) and PsA (36.1% TGI at 10 mg/kg) . While the compound exhibits higher associated toxicity, this profile makes it a compelling lead for medicinal chemistry optimization efforts aimed at improving the therapeutic index.

Comparative Studies of G2/M Cell Cycle Arrest Mechanisms

The unique ability of Hdac-IN-73 to induce G2/M phase cell cycle arrest (74.56% of cells in G2/M at 0.2 µM ), in stark contrast to the G1 arrest induced by PsA , positions it as a critical tool for dissecting the signaling pathways linking HDAC6 inhibition to mitotic checkpoint control. This application is particularly relevant for combination therapy research where G2/M arrest may synergize with DNA-damaging agents or mitotic inhibitors.

Apoptosis-Focused Screening Cascades Requiring High Efficiency at Low Concentrations

For assay cascades or high-throughput screens where robust apoptosis induction is a primary endpoint, Hdac-IN-73 offers a significant advantage over PsA. The compound induces 71.94% apoptosis at 0.4 µM, whereas PsA achieves only 56.5% at 4 µM . This high efficiency at a 10-fold lower concentration reduces compound consumption and minimizes solvent-related artifacts, making Hdac-IN-73 a cost-effective and technically superior positive control or lead compound in apoptosis-centric drug discovery programs.

Application

Selection Property

Validation Focus

PsA analogue SAR requiring enhanced HDAC6 engagement

HDAC6 target engagement improvement over parent scaffold

HDAC1/HDAC6 isoform selectivity and potency verification

HCT116 colorectal cancer model G2/M checkpoint studies

G2/M phase arrest phenotype and apoptosis induction

Cell cycle distribution and apoptosis endpoint validation

In vivo xenograft proof-of-concept with toxicity monitoring

In vivo tumor growth inhibition with reported safety-related observations

Tumor growth inhibition and tolerability endpoint context

Comparative HDAC6-dependent α-tubulin acetylation versus Class I-selective inhibitors

HDAC6-mediated α-tubulin acetylation and G2/M arrest

Mechanistic differentiation from Class I-focused inhibitors

• [1] MedChemExpress. HDAC-IN-73 (compound P-503) Product Datasheet. View Source